4-Amino-6-hydroxy-2-mercapto-5-nitrosopyrimidine
Overview
Description
4-Amino-6-hydroxy-2-mercapto-5-nitrosopyrimidine, also known as AHMNP, is a chemical compound with the molecular formula C4H4N4O2S . It is also known by other names such as 6-Amino-5-nitroso-2-thiouracil and 6-amino-5-nitroso-2-thioxo-2,3-dihydropyrimidin-4 (1H)-one . It is a novel, potent, and selective A3 adenosine receptor antagonist and is also used as pharmaceutical intermediates .
Molecular Structure Analysis
The molecular structure of 4-Amino-6-hydroxy-2-mercapto-5-nitrosopyrimidine is represented by the canonical SMILES stringC1(=C(NC(=S)NC1=O)N)N=O . The InChI representation is InChI=1S/C4H4N4O2S/c5-2-1(8-10)3(9)7-4(11)6-2/h(H4,5,6,7,9,11) . Physical And Chemical Properties Analysis
The molecular weight of 4-Amino-6-hydroxy-2-mercapto-5-nitrosopyrimidine is 172.17 g/mol . The XLogP3-AA value, which is a measure of the compound’s lipophilicity, is -0.7 .Scientific Research Applications
Complex Formation with Divalent Metal Ions
This compound has been used in the synthesis and characterization of complexes with several divalent metal ions, including zinc (II), cadmium (II), lead (II), mercury (II), and phenylmercury (II) . The stoichiometry of these complexes was found to be 1:2, except for the phenylmercury (II) complex, where the ratio is 1:1 . The ligand is bonded to the metal through its sulfur atom .
Thermodynamic Investigation
The compound has been used in thermodynamic investigations. The effect of temperature on the dissociation constant of the compound and the formation constants of both the Zn-compound and Cd-compound complexes were studied, and the thermodynamic parameters were calculated .
A3 Adenosine Receptor Antagonist
4-Amino-6-hydroxy-2-mercaptopyrimidine is a novel, potent, and selective A3 adenosine receptor antagonist . This makes it potentially useful in the treatment of conditions where blocking the A3 adenosine receptor could be beneficial.
Pharmaceutical Intermediates
This compound is used as a pharmaceutical intermediate . This means it is used in the synthesis of other pharmaceutical compounds.
Synthesis of Pyrido[2,3-d]Pyrimidines
6-Amino-2-thiouracil, another name for the compound, has been used as a precursor for the synthesis of Pyrido[2,3-d]Pyrimidines . These compounds have been evaluated for their in vitro and in vivo biological activity .
Vibrational Spectra Study
The infrared absorption spectra of solid 6-Amino-5-nitroso-2-thiouracil has been recorded, and its Laser Raman spectrum has been studied . This helps in understanding the vibrational characteristics of the compound.
Mechanism of Action
Target of Action
Similar compounds have been known to target various enzymes and proteins involved in cellular processes .
Mode of Action
It is likely that the compound interacts with its targets, leading to changes in their function or activity .
Biochemical Pathways
Similar compounds have been known to influence various biochemical pathways, leading to downstream effects .
Pharmacokinetics
These properties play a crucial role in determining the bioavailability of the compound .
Result of Action
Similar compounds have been known to induce various molecular and cellular effects .
properties
IUPAC Name |
6-amino-5-nitroso-2-sulfanylidene-1H-pyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4N4O2S/c5-2-1(8-10)3(9)7-4(11)6-2/h(H4,5,6,7,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOWCFGBLAMCSFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(NC(=S)NC1=O)N)N=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4N4O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00873594, DTXSID40873593 |
Source
|
| Record name | 6-Amino-5-(hydroxyimino)-2-sulfanylidene-2,5-dihydropyrimidin-4(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00873594 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-Amino-5-nitroso-2-thiouracil | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40873593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-6-hydroxy-2-mercapto-5-nitrosopyrimidine | |
CAS RN |
1672-48-6, 5451-33-2, 749191-11-5 |
Source
|
| Record name | 6-Amino-5-nitroso-2-thiouracil | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1672-48-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Amino-6-hydroxy-2-mercapto-5-nitrosopyrimidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001672486 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 6-Amino-2,3-dihydro-5-nitroso-2-thioxopyrimidin-4(1H)-one, monoammonium salt | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005451332 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1672-48-6 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=229540 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 6-Amino-5-(hydroxyimino)-2-sulfanylidene-2,5-dihydropyrimidin-4(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00873594 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-Amino-5-nitroso-2-thiouracil | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40873593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-amino-6-hydroxy-2-mercapto-5-nitrosopyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.280 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 6-amino-2,3-dihydro-5-nitroso-2-thioxopyrimidin-4(1H)-one, monoammonium salt | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.254 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What do we know about the structural characteristics of 6-Amino-5-nitroso-2-thiouracil?
A: While the provided abstracts don't explicitly state the molecular formula and weight, they highlight the use of spectroscopic techniques to study this compound. [] One study focuses on the "Vibrational Spectra of 6-Amino-5-nitroso-2-thiouracil," [] likely employing techniques like Infrared (IR) and Raman spectroscopy to elucidate its structural features. These methods provide information about the functional groups and bonding within the molecule.
Q2: How does 6-Amino-5-nitroso-2-thiouracil interact with metals, and what are the potential applications?
A: Research indicates that 6-Amino-5-nitroso-2-thiouracil can act as a ligand, forming complexes with various metals. One study investigates "Iron and Cobalt Complexes with S-Substituted 6-Amino-5-nitroso-2-thiouracils." [] Another explores complexes containing the "fac-ReI(CO)3 core" with 6-Amino-5-nitroso-2-thiouracil. [] This complexation ability could be valuable in developing new catalysts or materials with specific properties.
Q3: Has 6-Amino-5-nitroso-2-thiouracil demonstrated any potential in environmental remediation?
A: Yes, preliminary research suggests a potential role for 6-Amino-5-nitroso-2-thiouracil in removing pharmaceutical pollutants from water. One study explored the use of "Surface-passivated rGO@CuO/6A5N2TU colloidal heterostructures" for the "efficient removal of ofloxacin from contaminated water." [] This suggests the compound might contribute to the development of new water treatment technologies.
Q4: What is the impact of different solvents on the properties of 6-Amino-5-nitroso-2-thiouracil?
A: One research paper specifically investigates the "EFFECT OF SOLVENTS AND PJ VARIATION ON ELECTRONIC SPECTRA OF 6-AMINO-5-NITROSO-2-THIOURACIL." [] This suggests that the solvent environment can significantly influence the electronic properties of this compound, which could have implications for its reactivity and applications in various fields.
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